![molecular formula C12H6Cl2FIN2O B287359 2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide](/img/structure/B287359.png)
2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide
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Overview
Description
2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide, also known as DCFNI, is a synthetic compound that belongs to the class of nicotinamide derivatives. It has been widely used in scientific research due to its unique properties and potential applications in various fields.
Mechanism of Action
2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide exerts its effects by binding to the catalytic domain of PARP, thereby inhibiting its activity. This leads to the accumulation of DNA damage, which ultimately results in cell death. This compound has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce DNA damage and apoptosis in cancer cells, as well as inhibit the activity of PARP. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide has several advantages as a research tool. It is a highly specific inhibitor of PARP, making it a valuable tool for studying the role of PARP in various biological processes. It is also relatively stable and easy to synthesize. However, this compound also has some limitations. It has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, its effects on other enzymes and biological processes are not well understood.
Future Directions
There are several potential future directions for research involving 2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide. One area of interest is the development of this compound analogs with improved solubility and specificity. Another area of interest is the use of this compound in combination with other drugs for cancer therapy. Additionally, further research is needed to fully understand the effects of this compound on other enzymes and biological processes.
Synthesis Methods
2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide can be synthesized through a multistep process involving the reaction of 4-iodoaniline with 2,6-dichloro-5-fluoronicotinic acid. The resulting intermediate is then subjected to a series of chemical reactions to yield the final product.
Scientific Research Applications
2,6-dichloro-5-fluoro-N-(4-iodophenyl)nicotinamide has been extensively used in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of certain enzymes, including poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair and cell survival. This compound has also been used to study the role of PARP in various diseases, including cancer and neurodegenerative disorders.
Properties
Molecular Formula |
C12H6Cl2FIN2O |
---|---|
Molecular Weight |
410.99 g/mol |
IUPAC Name |
2,6-dichloro-5-fluoro-N-(4-iodophenyl)pyridine-3-carboxamide |
InChI |
InChI=1S/C12H6Cl2FIN2O/c13-10-8(5-9(15)11(14)18-10)12(19)17-7-3-1-6(16)2-4-7/h1-5H,(H,17,19) |
InChI Key |
NQKRYOSSOJFHSY-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)C2=CC(=C(N=C2Cl)Cl)F)I |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CC(=C(N=C2Cl)Cl)F)I |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.